Cas no 1207003-44-8 (6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one)
1207003-44-8 structure
Product Name:6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
CAS No:1207003-44-8
MF:C22H20N4O3
MW:388.419204711914
CID:5390486
Update Time:2023-11-20
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(3,4-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
- 6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C22H20N4O3/c1-14-8-9-16(12-15(14)2)18-10-11-21(27)26(24-18)13-20-23-22(25-29-20)17-6-4-5-7-19(17)28-3/h4-12H,13H2,1-3H3
- InChI Key: AGNVEFHBRPXXOI-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2ON=C(C3=CC=CC=C3OC)N=2)N=C(C2=CC=C(C)C(C)=C2)C=C1
Computed Properties
- Exact Mass: 388.154
- Monoisotopic Mass: 388.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8A^2
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-3998-2μmol |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3998-5μmol |
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| Life Chemicals | F3398-3998-10μmol |
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| Life Chemicals | F3398-3998-20μmol |
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1207003-44-8 | 20μmol |
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| Life Chemicals | F3398-3998-1mg |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 1mg |
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| Life Chemicals | F3398-3998-2mg |
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$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3998-3mg |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 3mg |
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| Life Chemicals | F3398-3998-4mg |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3998-5mg |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-3998-10mg |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one |
1207003-44-8 | 10mg |
$79.0 | 2023-09-10 |
6-(3,4-dimethylphenyl)-2-{[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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